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Compound of Interest

Compound Name: Resorcinol-13C6

CAS No.: 953390-31-3

Cat. No.: B1313777

Get Quote

For the modern researcher, the integration of stable isotope-labeled compounds like

Resorcinol-13C6 is pivotal for groundbreaking work in metabolic studies, drug development,

and environmental science.[1][2] The non-radioactive nature of Carbon-13 ensures these

powerful tracers can be used with enhanced safety, circumventing the complexities of

radioactive waste management.[1][2][3][4] However, the chemical hazards inherent to the

resorcinol moiety demand a rigorous and informed approach to waste disposal. This guide

provides a comprehensive, step-by-step framework for the safe and compliant disposal of

Resorcinol-13C6, ensuring the protection of both laboratory personnel and the environment.

Understanding the Hazard Profile of Resorcinol-
13C6
The isotopic labeling of Resorcinol with Carbon-13 (¹³C) does not alter its chemical properties

or inherent hazards.[1] Therefore, the disposal protocol for Resorcinol-13C6 is governed by

the toxicological and environmental profile of unlabeled resorcinol.

Resorcinol is classified as a hazardous substance characterized by the following:
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Acute Toxicity: Harmful if swallowed.[5][6]

Skin and Eye Irritation: Causes skin and serious eye irritation.[5][6]

Environmental Hazard: Very toxic to aquatic life.[5][6][7]

Regulatory Status: Listed as a hazardous waste by the U.S. Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) with the waste

code U201.[6][8]

Due to its environmental toxicity, it is imperative that Resorcinol-13C6 waste is not disposed of

down the drain or in regular trash.[5][7]

Core Principles of Resorcinol-13C6 Waste
Management
The cornerstone of proper disposal is adherence to the "cradle-to-grave" principle of hazardous

waste management as mandated by RCRA.[9][10] This means that the generator of the waste

is responsible for its safe handling from the point of generation to its final disposal.

Key considerations for all Resorcinol-13C6 waste streams:

Segregation: Never mix Resorcinol-13C6 waste with non-hazardous waste. Furthermore,

avoid mixing it with incompatible chemicals. Resorcinol is incompatible with strong oxidizing

agents, strong acids, bases, and certain metals.[5]

Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "Resorcinol-13C6"

The EPA hazardous waste code: U201

The specific hazards (e.g., "Toxic," "Environmental Hazard")
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The accumulation start date

Containerization: Use appropriate, leak-proof, and chemically compatible containers. For

solid waste, a securely sealed polyethylene bag placed inside a rigid, labeled container is

recommended. For liquid waste, use a labeled, screw-cap bottle, ensuring it is compatible

with the solvent used.

Storage: Store waste in a designated satellite accumulation area within the laboratory. This

area should be secure, well-ventilated, and away from sources of ignition.[5]

Step-by-Step Disposal Procedures
The specific disposal procedure will vary depending on the form of the Resorcinol-13C6
waste. The following decision-making workflow provides a visual guide to the proper disposal

path.

Waste Generation

Segregation & Containerization

Final Disposal

Resorcinol-13C6 Waste Generated

Solid Waste
(e.g., unused compound, contaminated filter paper)

Is it a solid?

Liquid Waste
(e.g., solutions, reaction mixtures)

Is it a liquid?

Contaminated Labware
(e.g., pipette tips, vials, gloves)

Is it contaminated labware?

Place in a labeled, sealed polyethylene bag within a rigid, labeled hazardous waste container. Collect in a labeled, compatible, leak-proof hazardous waste container for liquids. Collect in a designated, labeled hazardous waste container for solid lab waste.

Arrange for pickup by the institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Resorcinol-13C6 waste streams.

Solid Resorcinol-13C6 Waste
This category includes pure, unused Resorcinol-13C6, as well as materials heavily

contaminated with the solid compound (e.g., weighing paper, contaminated spatulas).

Protocol:

Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses, and

nitrile gloves.

Containment: Carefully transfer the solid waste into a primary container, such as a sealable

polyethylene bag.

Secondary Containment: Place the sealed bag into a larger, rigid, and clearly labeled

hazardous waste container for solid chemical waste.

Labeling: Ensure the outer container is labeled with "Hazardous Waste," "Resorcinol-13C6,"

"RCRA Waste Code: U201," and the accumulation start date.

Storage: Store the container in your designated satellite accumulation area.

Disposal: Contact your institution's Environmental Health and Safety (EHS) department for

pickup and disposal by a licensed hazardous waste contractor.

Liquid Resorcinol-13C6 Waste
This includes solutions containing Resorcinol-13C6, such as reaction mixtures or stock

solutions.

Protocol:

PPE: Wear appropriate PPE, including a lab coat, chemical splash goggles, and suitable

gloves.
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Container Selection: Choose a chemically compatible, leak-proof container with a secure

screw cap. The container must be appropriate for the solvent used (e.g., a glass bottle for

organic solvents).

Waste Collection: Carefully pour the liquid waste into the designated container, using a

funnel to prevent spills. Do not overfill the container; leave at least 10% headspace to allow

for expansion.

Labeling: Immediately label the container with "Hazardous Waste," the full chemical names

of all components (including solvents), their approximate concentrations, "Resorcinol-
13C6," "RCRA Waste Code: U201," and the accumulation start date.

Storage: Securely cap the container and store it in your satellite accumulation area,

preferably within secondary containment (e.g., a chemical-resistant tray).

Disposal: Arrange for pickup through your institution's EHS department.

Contaminated Laboratory Supplies
This waste stream includes items with trace contamination of Resorcinol-13C6, such as

gloves, pipette tips, and empty vials.

Protocol:

PPE: Handle all contaminated items with appropriate PPE.

Segregation: Collect these items in a designated hazardous waste container for solid

laboratory waste. This is often a labeled, lined cardboard box or a rigid plastic container.

Labeling: The container must be clearly labeled as "Hazardous Waste" and should specify

the primary contaminant, "Resorcinol-13C6," and the RCRA waste code "U201."

Storage: Keep the container closed when not in use and store it in the satellite accumulation

area.

Disposal: Once the container is full, arrange for its disposal through your EHS department.
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Quantitative Data Summary
Parameter Value Source(s)

RCRA Hazardous Waste Code U201 [6][8]

Oral LD50 (Rat) 301 mg/kg

Dermal LD50 (Rabbit) 3360 mg/kg

Aquatic Toxicity (Daphnia

magna, 21-day NOEC)
172 µg/L [11]

Log Kow 0.8 [10]

Conclusion
The responsible management of chemical waste is a fundamental aspect of laboratory safety

and environmental stewardship. While Resorcinol-13C6 is a valuable tool for scientific

advancement due to its stable isotopic label, its inherent chemical hazards necessitate a

disposal protocol that is both rigorous and compliant with all applicable regulations. By

following the procedures outlined in this guide, researchers can ensure the safe and proper

disposal of Resorcinol-13C6 waste, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific waste management policies and EHS

department for guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. isotope.bocsci.com [isotope.bocsci.com]

2. isotope-amt.com [isotope-amt.com]

3. homework.study.com [homework.study.com]

4. Carbon-13 - Wikipedia [en.wikipedia.org]

5. fishersci.com [fishersci.com]

6. wku.edu [wku.edu]

7. carlroth.com [carlroth.com]

8. Waste Code [rcrainfo.epa.gov]

9. oxfordlabfinechem.com [oxfordlabfinechem.com]

10. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]

11. Resorcinol (CICADS 71, 2006) [inchem.org]

To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
Resorcinol-13C6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313777/docs#a-comprehensive-guide-to-the-
proper-disposal-of-resorcinol-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing
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